Cas no 23435-03-2 (7-(4-Aminobutyl)azepan-2-one)

• Product Name: 7-(4-Aminobutyl)azepan-2-one
• CAS No: 23435-03-2
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• CID: 2660230
• Update Time: 2023-08-06

7-(4-Aminobutyl)azepan-2-one Chemical and Physical Properties

Names and Identifiers

• 7-(4-aminobutyl)azepan-2-one
• 7-(4-Aminobutyl)hexahydro-2H-azepin-2-one
• 7-(4-Aminobutyl)azepan-2-one

• Inchi： 1S/C10H20N2O/c11-8-4-3-6-9-5-1-2-7-10(13)12-9/h9H,1-8,11H2,(H,12,13)
• InChI Key： FIOISRVPTKYKCL-UHFFFAOYSA-N
• SMILES： O=C1CCCCC(CCCCN)N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 159
• Topological Polar Surface Area: 55.1